Cas no 35028-16-1 (1-(2,3-dimethylphenyl)butan-1-one)

• Product Name: 1-(2,3-dimethylphenyl)butan-1-one
• CAS No: 35028-16-1
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD11617512
• CID: 3946710
• PubChem ID: 12399443
• Update Time: 2025-06-22

1-(2,3-dimethylphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(2,3-dimethylphenyl)-
• 2',3'-DIMETHYLBUTYROPHENONE
• 1-(2,3-dimethylphenyl)butan-1-one
• 1-(2,3-Dimethylphenyl)-1-butanone
• N14096
• DTXSID401298755
• SCHEMBL5309095
• 35028-16-1
• AKOS011841642
• 1-(2,3-Dimethyl-phenyl)-butan-1-one

• MDL： MFCD11617512
• Inchi： 1S/C12H16O/c1-4-6-12(13)11-8-5-7-9(2)10(11)3/h5,7-8H,4,6H2,1-3H3
• InChI Key： DUHQEXCHLNHCGR-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C)=C1C)(=O)CCC

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,3-dimethylphenyl)butan-1-one

1-(2,3-Dimethylphenyl)Butan-1-One: A Comprehensive Overview

1-(2,3-Dimethylphenyl)butan-1-one, also known by its CAS number 35028-16-1, is a versatile organic compound with significant applications in various industries. This compound is a derivative of acetophenone, characterized by its unique structure and chemical properties. The molecule consists of a butanone group attached to a 2,3-dimethylphenyl ring, making it a valuable intermediate in organic synthesis and a key component in fragrance and flavor industries.

The CAS number 35028-16-1 is widely recognized in chemical databases and regulatory documents, ensuring its traceability and compliance with international standards. Recent studies have highlighted the compound's potential in advanced materials science, particularly in the development of high-performance polymers and coatings. Its ability to undergo various functional group transformations makes it an ideal candidate for tailored chemical modifications.

One of the most notable applications of 1-(2,3-dimethylphenyl)butan-1-one is in the fragrance industry. The compound contributes to the creation of complex aromatic profiles, often used in perfumes and personal care products. Its stability under various environmental conditions ensures long-lasting performance, making it a preferred choice for manufacturers.

In the realm of flavor chemistry, 1-(2,3-dimethylphenyl)butan-1-one plays a crucial role in enhancing the taste profiles of food products. Recent research has focused on its synergistic effects with other flavor compounds, leading to innovative formulations that cater to evolving consumer preferences. This has positioned the compound as a key ingredient in the development of natural and artificial flavoring agents.

The synthesis of CAS 35028-16-1 involves several methodologies, including Friedel-Crafts acylation and nucleophilic aromatic substitution. These methods have been optimized to improve yield and purity, aligning with sustainable chemical practices. The compound's solubility properties make it suitable for use in both polar and non-polar solvents, enhancing its versatility in various industrial processes.

From an environmental perspective, the biodegradability of 1-(2,3-dimethylphenyl)butan-1-one has been extensively studied. Research indicates that under aerobic conditions, the compound undergoes rapid degradation, minimizing its ecological footprint. This aligns with global efforts to promote eco-friendly chemical solutions across industries.

In conclusion, 1-(2,3-dimethylphenyl)butan-1-one (CAS 35028-16-1) is a multifaceted compound with applications spanning fragrance creation, flavor enhancement, and advanced materials development. Its chemical stability, functional versatility, and eco-friendly profile make it an indispensable component in modern chemistry. As research continues to uncover new potential uses, this compound is poised to remain at the forefront of innovative chemical solutions.